Methyl 4-(3-methyl-6-(3-nitrophenyl)imidazo[2,1-b]thiazole-2-carboxamido)benzoate

• IUPAC Name: methyl 4-[[3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carbonyl]amino]benzoate
• InChI: InChI=1S/C21H16N4O5S/c1-12-18(19(26)22-15-8-6-13(7-9-15)20(27)30-2)31-21-23-17(11-24(12)21)14-4-3-5-16(10-14)25(28)29/h3-11H,1-2H3,(H,22,26)
• InChI Key: KESDWUGLFDGTQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC(=CN12)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)NC4=CC=C(C=C4)C(=O)OC
• Molecular Formula: C21H16N4O5S
• Molecular Weight: 436.4 g/mol

Description

Imidazo[2,1-b]thiazoles are a class of heterocyclic compounds that have gained significant attention due to their broad spectrum of important bioactivities. They have been reported to serve as potent non-sedative anxiolytic, powerful anticancer agents, PET imaging probes of beta-amyloid plaques in the brains of Alzheimer’s patients, kinase inhibitors, and antimicrobially active molecules.

Synthesis Analysis

A highly efficient unprecedented catalyst-free microwave-assisted procedure for synthesizing benzo[d]imidazo[2,1-b]thiazoles in green media was developed. The transformation provided rapid access to functionalized benzo[d]imidazo[2,1-b]thiazoles from 2-aminobenzothiazole.

Chemical Reactions Analysis

The synthesis of benzo[d]imidazo[2,1-b]thiazoles has attracted much attention. A careful literature survey revealed many reports on the designs of heteroannulation reactions of 2-aminobenzothiazoles with -bromoketones in organic solvents.

Future Directions

The extraordinarily satisfying properties of the benzo[d]imidazo[2,1-b]thiazole-related drugs have motivated organic chemists to synthesize a great number of novel chemotherapeutic agents. This synthetic manipulation is expected to greatly expand the repertoire of reaction types in heterocyclic chemistry and pave the way for new syntheses of bioactive compounds.

Mechanism of Action

Target of Action

The primary target of this compound is Pantothenate synthetase of Mycobacterium tuberculosis (Mtb) . This enzyme plays a crucial role in the biosynthesis of pantothenate, a precursor for Coenzyme A, which is essential for various metabolic processes in the bacterium.

Mode of Action

The compound interacts with its target, Pantothenate synthetase, leading to the inhibition of the enzyme’s activity . This interaction disrupts the biosynthesis of pantothenate, thereby affecting the metabolic processes that rely on Coenzyme A.

Biochemical Pathways

The affected pathway is the pantothenate and CoA biosynthesis pathway . By inhibiting Pantothenate synthetase, the compound disrupts the production of pantothenate and, consequently, Coenzyme A. This disruption can lead to a decrease in the bacterium’s metabolic activity and growth.

Result of Action

The compound has shown significant activity against Mtb, with IC50 values in the low micromolar range . This suggests that the compound’s action results in the effective inhibition of Mtb growth. Furthermore, the compound showed no acute cellular toxicity towards the MRC-5 lung fibroblast cell line , indicating a degree of selectivity in its action.